Cas no 2385211-22-1 (2-Chloro-3-fluoro-4-iodo-1-methoxybenzene)

• Product Name: 2-Chloro-3-fluoro-4-iodo-1-methoxybenzene
• CAS No: 2385211-22-1
• MF: C₇H₅ClFIO
• MW: 286.4699
• CID: 5076859
• Update Time: 2025-10-25

2-Chloro-3-fluoro-4-iodo-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-iodo-1-methoxybenzene

• Inchi： 1S/C7H5ClFIO/c1-11-5-3-2-4(10)7(9)6(5)8/h2-3H,1H3
• InChI Key： BQFLTNFWPUOXEL-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C(=C(C=1F)Cl)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-3-fluoro-4-iodo-1-methoxybenzene

Introduction to 2-Chloro-3-fluoro-4-iodo-1-methoxybenzene (CAS No: 2385211-22-1)

2-Chloro-3-fluoro-4-iodo-1-methoxybenzene is a highly specialized aromatic compound with the CAS number 2385211-22. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a chlorine atom at position 2, a fluorine atom at position 3, an iodine atom at position 4, and a methoxy group (-OCH₃) at position 1. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various fields of research and industry.

The synthesis of 2-chloro-3-fluoro-4-iodo-substituted benzene derivatives has been a topic of significant interest in organic chemistry due to their potential applications in drug discovery and materials science. Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of multiple halogen atoms (chlorine, fluorine, and iodine) on the aromatic ring enhances the molecule's electronic properties, making it an ideal candidate for further functionalization and optimization.

One of the most notable aspects of methoxybenzene derivatives is their ability to undergo various nucleophilic aromatic substitution reactions. These reactions are facilitated by the electron-donating methoxy group, which activates specific positions on the benzene ring for substitution. This property has been exploited in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs), where precise control over electronic properties is crucial for performance optimization.

In terms of physical properties, chlorinated aromatic compounds like this one typically exhibit high thermal stability and low solubility in polar solvents due to their hydrophobic nature. However, the presence of electronegative substituents like fluorine and iodine can influence these properties significantly. Recent research has focused on understanding how these substituents affect the compound's melting point, boiling point, and solubility behavior under different conditions.

The application of fluorinated aromatic compounds in medicinal chemistry has been particularly promising. Fluorine atoms are known for their ability to enhance drug-like properties such as lipophilicity and metabolic stability without significantly increasing molecular weight. In the case of 4-iodo-substituted benzene derivatives, iodine serves as a leaving group in certain biochemical reactions, enabling the design of prodrugs that can be activated within biological systems.

The synthesis pathway for methoxy-substituted chlorofluoroiodobenzene involves a series of carefully controlled electrophilic substitution reactions. These reactions require precise stoichiometry and reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making them more accessible for large-scale production.

In conclusion, 2-chloro-3-fluoro-4-iodo-substituted methoxybenzene represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique combination of substituents provides researchers with a powerful tool for designing molecules with tailored properties, contributing to ongoing advancements in drug development and materials science.